Cas no 898772-24-2 (3'-Azetidinomethyl-3,4-difluorobenzophenone)

• Product Name: 3'-Azetidinomethyl-3,4-difluorobenzophenone
• CAS No: 898772-24-2
• MF: C₁₇H₁₅F₂NO
• MW: 287.303911447525
• MDL: MFCD03842109
• CID: 868302
• Update Time: 2025-07-02

3'-Azetidinomethyl-3,4-difluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(azetidin-1-ylmethyl)phenyl]-(3,4-difluorophenyl)methanone
• 3'-AZETIDINOMETHYL-3,4-DIFLUOROBENZOPHENONE
• 3'-AZETIDIN-1-YLMETHYL-3,4-DIFLUOROBENZOPHENONE
• (3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone
• SB51658
• {3-[(Azetidin-1-yl)methyl]phenyl}(3,4-difluorophenyl)methanone
• [3-(1-Azetidinylmethyl)phenyl](3,4-difluorophenyl)methanone
• 3'-Azetidinomethyl-3,4-difluorobenzophenone

• MDL： MFCD03842109
• Inchi： 1S/C17H15F2NO/c18-15-6-5-14(10-16(15)19)17(21)13-4-1-3-12(9-13)11-20-7-2-8-20/h1,3-6,9-10H,2,7-8,11H2
• InChI Key： LOVPLGNCWQQYHE-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(F)C(F)=CC=1)C1C=C(CN2CCC2)C=CC=1

Computed Properties

• Exact Mass: 287.11200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3

Experimental Properties

• PSA: 20.31000
• LogP: 3.33940